2-methyl-1H-pyrrol-1-amine
Overview
Description
Mechanism of Action
Target of Action
2-Methyl-1H-pyrrol-1-amine, a derivative of pyrrole, interacts with various biological targets. Pyrrole and its analogs are known to play a vital role in living systems like photosynthesis, oxygen carrier, storage, and redox cycling reactions . They are also known to inhibit reverse transcriptase in the case of human immune deficiency virus type 1 (HIV-1) and cellular DNA polymerases protein kinases .
Mode of Action
For instance, some pyrrole derivatives specifically inhibit human norovirus RNA-dependent RNA polymerase (RdRp) .
Biochemical Pathways
Pyrrole and its analogs are known to be involved in various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Pharmacokinetics
The pharmacokinetics of similar pyrrole derivatives might provide some insights .
Result of Action
Pyrrole and its analogs are known to exhibit various biological activities, which suggest that they may have diverse molecular and cellular effects .
Action Environment
The synthesis of similar pyrrole derivatives has been reported to be influenced by various factors, such as temperature and the presence of a catalyst .
Advantages and Limitations for Lab Experiments
2-methyl-1H-pyrrol-1-amine has a number of advantages and limitations when it comes to laboratory experiments. One of the main advantages is that it is relatively easy to obtain and synthesize, making it a convenient compound for use in laboratory experiments. Additionally, this compound is relatively stable and has a low toxicity, making it safe to use in laboratory experiments. However, this compound is not soluble in water, making it difficult to use in some experiments. Additionally, it can be difficult to accurately measure the amount of this compound used in an experiment, as it is a crystalline solid.
Future Directions
There are a number of potential future directions for research involving 2-methyl-1H-pyrrol-1-amine. One potential direction is to further explore its potential as a drug synthesis agent and its potential applications in medicinal chemistry. Additionally, further research could be conducted on its anti-cancer properties and its potential as a therapeutic agent. Additionally, further research could be conducted on its anti-inflammatory and anti-oxidant properties and its potential applications in the treatment of certain medical conditions. Finally, further research could be conducted on its mechanism of action, as well as its potential as a model compound for the study of molecular structure and reactivity.
Synthesis Methods
2-methyl-1H-pyrrol-1-amine can be synthesized through a number of different methods, including reductive amination, condensation reactions, and Knoevenagel condensation. The most common method is reductive amination, which involves the reaction of an aldehyde or ketone with an amine in the presence of a reducing agent. The resulting product is this compound. Other methods include condensation reactions and Knoevenagel condensation, which involve the reaction of an aldehyde or ketone with an amine in the presence of an acid catalyst.
Scientific Research Applications
2-methyl-1H-pyrrol-1-amine has a wide range of applications in scientific research. It has been used in the synthesis of drugs, as a catalyst in organic synthesis, as a reagent in biochemistry, and as a ligand in coordination chemistry. It has also been used in the synthesis of polymers, in the study of enzyme reactions, and as a model compound for the study of molecular structure and reactivity.
Safety and Hazards
The safety data sheet for 2-methyl-1H-pyrrol-1-amine indicates that it is flammable and can cause skin corrosion and serious eye damage . It is recommended to avoid heat, sparks, open flames, and hot surfaces, and to wear protective gloves, protective clothing, eye protection, and face protection when handling the compound .
Biochemical Analysis
Biochemical Properties
Pyrrole derivatives are known to interact with various enzymes, proteins, and other biomolecules . For instance, naturally occurring metal complexes of pyrrole such as chlorophyll, hemoglobin, myoglobin, and cytochrome play vital roles in photosynthesis, oxygen transport, storage, and redox cycling reactions .
Cellular Effects
Pyrrole and its derivatives have been found to exhibit diverse therapeutic applications like fungicides, antibiotics, anti-inflammatory drugs, cholesterol-reducing drugs, anti-tubercular, and antitumor agents . These compounds are also known to inhibit reverse transcriptase in the case of human immune deficiency virus type 1 (HIV-1) and cellular DNA polymerases protein kinases .
Molecular Mechanism
Pyrrole derivatives are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Pyrrole derivatives are known to undergo various chemical reactions, leading to the formation of more active compounds .
Dosage Effects in Animal Models
Pyrrole derivatives have been studied in animal models for their therapeutic potential .
Metabolic Pathways
Pyrrole derivatives are known to be involved in various metabolic pathways .
Transport and Distribution
Pyrrole derivatives are known to interact with various transporters and binding proteins .
Subcellular Localization
Pyrrole derivatives are known to be directed to specific compartments or organelles based on targeting signals or post-translational modifications .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-1H-pyrrol-1-amine involves the reaction of 2-methylpyrrole with ammonia in the presence of a reducing agent.", "Starting Materials": [ "2-methylpyrrole", "Ammonia", "Reducing agent (such as lithium aluminum hydride or sodium borohydride)" ], "Reaction": [ "Dissolve 2-methylpyrrole in a suitable solvent (such as ethanol or methanol)", "Add ammonia to the solution and stir for several hours at room temperature", "Add the reducing agent to the reaction mixture and stir for several more hours", "Filter the resulting solid and wash with a suitable solvent (such as diethyl ether)", "Dry the product under vacuum to obtain 2-methyl-1H-pyrrol-1-amine" ] } | |
CAS RN |
126356-13-6 |
Molecular Formula |
C5H8N2 |
Molecular Weight |
96.1 |
Purity |
95 |
Origin of Product |
United States |
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